Cas no 173089-80-0 (Quinolin-6-yl trifluoromethanesulfonate)

Quinolin-6-yl trifluoromethanesulfonate structure
173089-80-0 structure
Product Name:Quinolin-6-yl trifluoromethanesulfonate
CAS No:173089-80-0
MF:C10H6F3NO3S
MW:277.219751834869
MDL:MFCD05865187
CID:905802
PubChem ID:24882553
Update Time:2025-04-19

Quinolin-6-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • Quinolin-6-yl trifluoromethanesulfonate
    • 6-trifluoromethanesulfonyloxyquinoline
    • quinolin-6-yl triflate
    • quinoline-6-triflate
    • trifluoro-methanesulfonic acid quinolin-6-yl ester
    • 6-Quinolinyl triflate
    • 6-(Triflyloxy)quinoline
    • 6-QUINOLINYL TRIFLUOROMETHANESULFOTE
    • 6-QUINOLINYL TRIFLUOROMETHANESULFONATE
    • 6-Quinolinyl trifluoromethanesulfonate 97%
    • 173089-80-0
    • 6-trifluoromethylsulfonyloxyquinoline
    • trifluoromethanesulfonic acid quinolin-6-yl ester
    • 6-Quinolinyl trifluoromethanesulfonate, 97%
    • 6-Quinolyltrifluoromethane sulfonate
    • SCHEMBL2030084
    • AKOS015898535
    • Quinolin-6-yltrifluoromethanesulfonate
    • HS-7516
    • DB-064897
    • J-010877
    • DTXSID90571037
    • A811486
    • MDL: MFCD05865187
    • Inchi: 1S/C10H6F3NO3S/c11-10(12,13)18(15,16)17-8-3-4-9-7(6-8)2-1-5-14-9/h1-6H
    • InChI Key: TVYXNKUMLWUQPV-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC2C(=CC=CN=2)C=1

Computed Properties

  • Exact Mass: 277.00200
  • Monoisotopic Mass: 277.00204871g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • Color/Form: solid
  • Density: 1.555±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 34-38 °C (lit.)
  • Boiling Point: 354.7±42.0 °C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: 1.56
  • Solubility: Almost insoluble (0.067 g/l) (25 º C),
  • PSA: 64.64000
  • LogP: 3.54400
  • Solubility: Not determined
  • Vapor Pressure: No data available

Quinolin-6-yl trifluoromethanesulfonate Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H300-H315-H319
  • Warning Statement: P264-P301+P310-P305+P351+P338
  • Hazardous Material transportation number:UN 2811 6.1/PG 2
  • WGK Germany:3
  • Hazard Category Code: 25-36/38
  • Safety Instruction: S26
  • Hazardous Material Identification: T
  • Risk Phrases:R25
  • Safety Term:S26-36/37-45
  • Storage Condition:Store at 4 ° C, -4 ° C is better

Quinolin-6-yl trifluoromethanesulfonate Pricemore >>

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Quinolin-6-yl trifluoromethanesulfonate Production Method

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